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Compound of Interest

Compound Name: Isobac

Cat. No.: B12300594 Get Quote

Introduction
Isobac 20, chemically identified as 2,2'-Methylenebis(3,4,6-trichlorophenol) monosodium salt

(CAS No. 5736-15-2), is a fungicide and bactericide utilized in various research applications.[1]

Proper preparation of stock solutions is critical for ensuring experimental accuracy and

reproducibility. Due to its chemical nature, specific handling and solubilization procedures are

necessary. This document provides a detailed protocol for the preparation, storage, and safe

handling of Isobac 20 stock solutions for use by researchers, scientists, and drug development

professionals.

Physicochemical Properties and Solubility
A thorough understanding of the physicochemical properties of Isobac 20 is essential for the

accurate preparation of stock solutions.

Molecular Formula: C₁₃H₅Cl₆NaO₂ Molecular Weight: 428.87 g/mol [1]

Isobac 20 is soluble in dimethyl sulfoxide (DMSO).[1] While precise quantitative solubility data

is not readily available, a concentration of at least 20 mg/mL in DMSO has been reported for

structurally similar compounds. It is recommended to start with this concentration and adjust as

needed based on visual inspection for complete dissolution.
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Data Presentation: Isobac 20 Stock Solution
Parameters

Parameter Value Reference

Chemical Name

2,2'-Methylenebis(3,4,6-

trichlorophenol) monosodium

salt

[1]

CAS Number 5736-15-2 [1]

Molecular Weight 428.87 g/mol [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Suggested Stock

Concentration
20 mg/mL (46.63 mM)

Short-Term Storage 0-4°C (days to weeks) [1]

Long-Term Storage -20°C (months to years) [1]

Experimental Protocol: Stock Solution Preparation
(20 mg/mL in DMSO)
This protocol outlines the steps for preparing a 20 mg/mL stock solution of Isobac 20 in DMSO.

All procedures should be conducted in a chemical fume hood using appropriate personal

protective equipment.

Materials and Equipment:

Isobac 20 powder

Anhydrous or molecular sieve-dried DMSO

Calibrated analytical balance

Spatula

Sterile, amber glass vial with a screw cap
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Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator bath

Personal Protective Equipment (PPE): lab coat, safety glasses with side shields, chemical-

resistant gloves (e.g., nitrile)

Procedure:

Preparation: Ensure the Isobac 20 container is at room temperature before opening to

prevent moisture condensation.

Weighing: Carefully weigh 20 mg of Isobac 20 powder using a calibrated analytical balance

and transfer it to a sterile amber glass vial.

Dissolution: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the vial

containing the Isobac 20 powder.

Mixing: Tightly cap the vial and vortex the solution for 1-2 minutes to facilitate dissolution.

Sonication: To ensure the compound is fully dissolved, place the vial in a sonicator bath for

10-15 minutes.

Visual Inspection: Visually inspect the solution to confirm that no solid particles remain. The

solution should be clear. If particulates are still visible, continue sonication for another 10-15

minutes.

Storage: Store the stock solution in the amber vial at -20°C for long-term storage. For short-

term use, the solution can be stored at 4°C.

Safety and Handling Precautions
Isobac 20 is a chlorinated phenolic compound and should be handled with care. The following

safety precautions are based on data for structurally related trichlorophenols and should be

strictly followed.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12300594?utm_src=pdf-body
https://www.benchchem.com/product/b12300594?utm_src=pdf-body
https://www.benchchem.com/product/b12300594?utm_src=pdf-body
https://www.benchchem.com/product/b12300594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12300594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: Always handle Isobac 20 powder and its solutions in a certified

chemical fume hood to avoid inhalation of dust or vapors.

Personal Protective Equipment (PPE):

Wear a lab coat, safety glasses with side shields, and chemical-resistant gloves when

handling the compound.

If there is a risk of splashing, use a face shield.

Handling:

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water

for at least 15 minutes and seek medical attention.[2]

Do not ingest. If swallowed, rinse mouth with water and seek immediate medical attention.

[2]

Avoid creating dust when handling the solid form.

Disposal: Dispose of Isobac 20 waste and contaminated materials as hazardous chemical

waste in accordance with local, state, and federal regulations.[2]

Working Solution Preparation
To prepare working solutions for cell culture or other experiments, the DMSO stock solution

should be serially diluted in the appropriate aqueous medium (e.g., cell culture medium,

phosphate-buffered saline). It is crucial to maintain the final DMSO concentration in the

experimental system at a non-toxic level, typically below 0.5%, to avoid solvent-induced

artifacts. Always include a vehicle control (medium with the same final concentration of DMSO)

in your experiments.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of an Isobac 20 stock

solution.
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Workflow for Preparing Isobac 20 Stock Solution

Preparation

Dissolution
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Add 1 mL DMSO

Transfer to amber vial

Vortex for 1-2 min

Sonicate for 10-15 min

Visually Inspect Solution

Store at -20°C (long-term) 
 or 4°C (short-term)

If clear
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Caption: Workflow for Isobac 20 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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